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Compound of Interest

Compound Name: 2-Bromo-4,6-difluorophenol

Cat. No.: B1270799

An In-depth Technical Guide to 2-Bromo-4,6-
difluorophenol

This guide provides comprehensive technical information on 2-Bromo-4,6-difluorophenol, a
versatile chemical intermediate utilized in the synthesis of pharmaceuticals, agrochemicals, and
other specialty chemicals.[1][2] Its unique molecular structure, featuring bromine and fluorine
atoms on a phenol backbone, imparts specific reactivity and properties that are valuable in
organic synthesis.

Physicochemical Properties

The fundamental molecular and physical properties of 2-Bromo-4,6-difluorophenol are
summarized below.
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Property Value References
Molecular Formula CeH3BrF20 [1112][3]
Molecular Weight 208.99 g/mol [11[2][3]
CAS Number 98130-56-4 [1][3][4]

White to light yellow crystalline

Appearance solid or colorless to light yellow  [1][2]
clear liquid

Boiling Point 153-154 °C (lit.) [1]

Density 1.821 g/mL at 25 °C (lit.) [1]

Flash Point 53 °C/Amm [1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4,6-
difluorophenol is not readily available in the provided search results, a representative protocol
for the synthesis of a structurally similar compound, 4-bromo-2,6-difluorophenol, is described
below. This procedure illustrates a common method for the bromination of a fluorinated phenol.

[5]
Synthesis of 4-Bromo-2,6-difluorophenol[5]
This protocol details the bromination of 2,6-difluorophenol to yield 4-bromo-2,6-difluorophenol.

Materials:

2,6-difluorophenol

Bromine

Dry carbon disulphide

48% Hydrogen bromide solution
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e Saturated sodium metabisulphite solution

o Saturated sodium hydrogen carbonate solution
e Anhydrous sodium sulphate

Procedure:

e A solution of 1.6 g of bromine in 10 cm? of dry carbon disulphide is added over 5 minutes to a
solution of 1.3 g of 2,6-difluorophenol in 10 cm3 of dry carbon disulphide.[5]

» To the stirred reaction mixture, 5 drops of 48% hydrogen bromide solution are added.[5]

e The mixture is heated for 2 hours at the reflux temperature and then allowed to stand at
ambient temperature for 16 hours.[5]

» Following an additional 4 hours of heating, the mixture is allowed to stand for 24 hours.[5]

e The reaction mixture is then poured onto 20 cm3 of water, and 30 cm3 of saturated sodium
metabisulphite solution is added.[5]

e The layers are separated, and the organic phase is washed with 20 cm?3 of saturated sodium
hydrogen carbonate solution and 20 cm? of water.[5]

e The organic layer is dried over anhydrous sodium sulphate and then evaporated under
reduced pressure to yield an oil which solidifies.[5]

e The crude product is purified by distillation in a Kugelrohr apparatus at an oven temperature
of 100° C under reduced pressure (ca. 20 mmHg) to give 4-bromo-2,6-difluorophenol as a
white solid.[5]

lllustrative Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-bromo-2,6-difluorophenol,
providing a visual representation of the experimental workflow.
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Caption: Synthesis workflow for 4-bromo-2,6-difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1270799?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270799?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno98130-56-4.html
https://www.chemimpex.com/products/46382
https://www.echemi.com/products/pd180521113586-2-bromo-4-6-difluorophenol.html
https://www.citychemical.com/2-bromo-4-6-difluorophenol.html
https://prepchem.com/4-bromo-2-6-difluorophenol/
https://www.benchchem.com/product/b1270799#molecular-weight-and-formula-of-2-bromo-4-6-difluorophenol
https://www.benchchem.com/product/b1270799#molecular-weight-and-formula-of-2-bromo-4-6-difluorophenol
https://www.benchchem.com/product/b1270799#molecular-weight-and-formula-of-2-bromo-4-6-difluorophenol
https://www.benchchem.com/product/b1270799#molecular-weight-and-formula-of-2-bromo-4-6-difluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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